Cas no 1379378-95-6 (2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol
• CAS No: 1379378-95-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5828668
• PubChem ID: 130950841
• Update Time: 2025-05-26

2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol
• 1379378-95-6
• EN300-1909833

• Inchi： 1S/C10H14BrNO/c1-7-2-3-8(10(11)4-7)5-9(12)6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： XOOBFDWNRBWSDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC(CO)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol

Recent Advances in the Study of 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol (CAS: 1379378-95-6)

The compound 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol (CAS: 1379378-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-methylphenyl and amino-propanol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol exhibits notable activity as a modulator of specific biological pathways. For instance, recent findings suggest its potential role in targeting neurotransmitter systems, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Additionally, its interaction with certain enzymes has been explored, highlighting its applicability in enzyme inhibition therapies.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Researchers have observed favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, challenges such as potential toxicity and off-target effects are being addressed through rigorous safety profiling and structural modifications.

The therapeutic potential of 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol extends beyond neurological applications. Preliminary data indicate its efficacy in anti-inflammatory and anticancer models, where it has demonstrated the ability to modulate immune responses and inhibit tumor growth. These findings open new avenues for multidisciplinary research, combining chemistry, biology, and medicine to explore its full potential.

In conclusion, the recent advancements in the study of 2-amino-3-(2-bromo-4-methylphenyl)propan-1-ol (CAS: 1379378-95-6) underscore its significance as a versatile compound in drug discovery. Continued research is expected to further refine its properties and expand its therapeutic applications, paving the way for innovative treatments in various medical fields.